Cas no 904665-39-0 (3-(1H-Pyrazol-3-yl)phenol)

• Product Name: 3-(1H-Pyrazol-3-yl)phenol
• CAS No: 904665-39-0
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1090974
• PubChem ID: 53439601
• Update Time: 2025-10-29

3-(1H-Pyrazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrazol-3-yl)phenol
• 3-(1H-Pyrazol-5-yl)phenol
• 3-(2H-PYRAZOL-3-YL)-PHENOL
• 3-hydroxyphenyl-pyrazole
• SCHEMBL22799656
• AC-22870
• 904665-39-0
• AKOS022186182
• NS-01248
• DTXSID90702026
• EN300-156424
• AKOS022905990
• FT-0687577
• Z1255367619
• 3-(2h-pyrazol-3-yl)phenol
• Phenol, 3-(1H-pyrazol-3-yl)-

• Inchi： 1S/C9H8N2O/c12-8-3-1-2-7(6-8)9-4-5-10-11-9/h1-6,12H,(H,10,11)
• InChI Key： ITAXMMKXGBJBHQ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1=CC=NN1

Computed Properties

• Exact Mass: 160.064
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: Off white to white powder
• Density: 1.285
• Boiling Point: 381.028 °C at 760 mmHg
• Flash Point: 184.239 °C

Additional information on 3-(1H-Pyrazol-3-yl)phenol

Unlocking the Potential of 3-(1H-Pyrazol-3-yl)phenol (CAS No. 904665-39-0): A Versatile Building Block in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 3-(1H-Pyrazol-3-yl)phenol (CAS 904665-39-0) has emerged as a compound of significant interest for researchers and industrial applications alike. This heterocyclic phenol derivative combines the unique properties of both pyrazole and phenolic moieties, creating a multifunctional chemical building block with wide-ranging potential in pharmaceutical development, material science, and specialty chemical synthesis.

The growing demand for pyrazole-containing compounds in drug discovery has placed 3-(1H-Pyrazol-3-yl)phenol at the forefront of medicinal chemistry research. Recent studies highlight its importance as a pharmacophore scaffold, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's dual functional groups (phenolic OH and pyrazole NH) offer exceptional versatility for molecular modifications, making it valuable for structure-activity relationship (SAR) studies.

From a structural perspective, 904665-39-0 exhibits interesting hydrogen bonding capabilities that contribute to its molecular recognition properties. The phenol-pyrazole combination creates a planar, conjugated system that influences both its electronic characteristics and solubility profile. These features are particularly relevant in current research trends focusing on bioisosteric replacements and fragment-based drug design.

The synthesis of 3-(1H-Pyrazol-3-yl)phenol typically involves palladium-catalyzed coupling reactions or cyclocondensation approaches, with recent advances focusing on green chemistry principles to improve yield and sustainability. These synthetic innovations address the pharmaceutical industry's growing emphasis on environmentally friendly processes while maintaining high purity standards for API intermediates.

Beyond pharmaceutical applications, CAS 904665-39-0 finds utility in material science as a ligand precursor for metal-organic frameworks (MOFs) and coordination polymers. Its ability to form stable complexes with various transition metals makes it valuable for creating functional materials with potential applications in catalysis, sensing, and molecular electronics.

Analytical characterization of 3-(1H-Pyrazol-3-yl)phenol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical parameters for research and industrial applications. Recent publications have highlighted novel polymorphic forms of this compound, expanding its potential utility in crystal engineering.

The commercial availability of 904665-39-0 has increased significantly in recent years, reflecting its growing importance in chemical research. Suppliers now offer various custom synthesis options and derivatization services to meet diverse research needs. This accessibility aligns with current market trends favoring tailored chemical solutions for specialized applications.

From a regulatory perspective, 3-(1H-Pyrazol-3-yl)phenol is generally classified as a research chemical with no significant restrictions, though proper laboratory safety protocols should always be followed. Its benign environmental profile and low toxicity make it an attractive option compared to many traditional chemical intermediates.

Future research directions for CAS 904665-39-0 include exploring its potential in photopharmacology, where its conjugated system could enable light-responsive properties, and in supramolecular chemistry as a building block for complex architectures. The compound's versatility ensures it will remain relevant as new applications continue to emerge in cutting-edge chemical research.

For researchers considering working with 3-(1H-Pyrazol-3-yl)phenol, current literature suggests optimal storage conditions (typically under inert atmosphere at low temperatures) and recommended handling procedures to maintain stability. The compound's synthetic flexibility and diverse reactivity make it particularly valuable for academic and industrial laboratories focused on innovative chemical solutions.

In conclusion, 904665-39-0 represents an important chemical intermediate with broad applicability across multiple scientific disciplines. Its unique structural features, combined with growing commercial availability and research interest, position 3-(1H-Pyrazol-3-yl)phenol as a compound with significant potential for future scientific breakthroughs and technological applications.